Cas no 25510-81-0 (Disperse Red 145)

• Product name: Disperse Red 145
• CAS No: 25510-81-0
• MF: C₁₈H₁₆N₆O₂S
• MW: 380.423641204834
• CID: 52745
• PubChem ID: 117536

Disperse Red 145 Chemical and Physical Properties

Names and Identifiers

• Disperse Red 145
• 3-[Ethyl[4-[(6-nitrobenzothiazol-2-yl)azo]phenyl]amino]propiononitrile
• 3-[N-ethyl-4-[(6-nitro-1,3-benzothiazol-2-yl)diazenyl]anilino]propanenitrile
• C.I. DISPERSE RED 145 PRESS CAKE
• 3-(Ethyl(4-((6-nitrobenzothiazol-2-yl)azo)phenyl)amino)propiononitrile
• 3-(ethyl{4-[(E)-(6-nitro-1,3-benzothiazol-2-yl)diazenyl]phenyl}amino)propanenitrile
• Benzothiazole,2-((p-(N-(2-cyanoethyl)-N-ethylamino)phenylazo)-6-nitro
• EINECS 247-055-9
• Propanenitrile,3-(ethyl(4-((6-nitro-2-benzothiazolyl)azo)phenyl)amino)
• Benzothiazole, 2-((p-(N-(2-cyanoethyl)-N-ethylamino)phenylazo)-6-nitro-
• NS00027907
• 25510-81-0
• Propanenitrile, 3-(ethyl(4-((6-nitro-2-benzothiazolyl)azo)phenyl)amino)-
• Propanenitrile, 3-(ethyl(4-(2-(6-nitro-2-benzothiazolyl)diazenyl)phenyl)amino)-
• DTXSID3067104
• SCHEMBL21357710
• SCHEMBL17522752
• Propanenitrile, 3-[ethyl[4-[(6-nitro-2-benzothiazolyl)azo]phenyl]amino]-
• 3-[N-ethyl-4-[(6-nitro-1, 3-benzothiazol-2-yl)diazenyl]anilino]propanenitrile

• Inchi： InChI=1S/C18H16N6O2S/c1-2-23(11-3-10-19)14-6-4-13(5-7-14)21-22-18-20-16-9-8-15(24(25)26)12-17(16)27-18/h4-9,12H,2-3,11H2,1H3/b22-21+
• InChI Key： PWUVCFDFTBWAFJ-QURGRASLSA-N
• SMILES： N#CCCN(C1=CC=C(/N=N/C2=NC3=CC=C(C=C3S2)[N+]([O-])=O)C=C1)CC

Computed Properties

• Exact Mass: 380.10600
• Monoisotopic Mass: 380.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 139A^2

Experimental Properties

• Density: 1.37g/cm3
• Boiling Point: 616.2ºC at 760mmHg
• Flash Point: 326.4ºC
• Refractive Index: 1.691
• PSA: 138.70000
• LogP: 5.88308